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Compound of Interest

Compound Name: 3-Methoxyphenethylamine

Cat. No.: B363911 Get Quote

The proper disposal of 3-Methoxyphenethylamine (3-MPEA) is critical for ensuring laboratory

safety and environmental protection. As a corrosive and combustible hazardous material, 3-

MPEA requires a systematic approach to waste management, from initial handling to final

disposal. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage 3-MPEA waste in compliance with safety regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) and be aware of the hazards associated with 3-Methoxyphenethylamine. This

substance is classified as corrosive and can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-MPEA

waste.[3] This includes:

Chemical-resistant gloves

Splash goggles and a face shield

A lab coat or chemical-resistant apron

Step-by-Step Disposal Protocol
The disposal of 3-Methoxyphenethylamine must be handled by a licensed hazardous waste

disposal company.[3] Do not dispose of amines in drains or sewers, as they can cause
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significant harm to aquatic life.[3] The following steps outline the proper procedure for

accumulating and preparing 3-MPEA for professional disposal.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the 3-MPEA waste is in pure form, in a solution, or

mixed with other reagents.

Segregate Amines: It is crucial to keep amine waste separate from other chemical wastes to

prevent hazardous reactions.[3] At a minimum, store amines separately from acids, bases,

oxidizers, cyanides, and halogenated solvents.[4] 3-MPEA is incompatible with strong

oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[5]

Step 2: Containerization and Labeling

Select a Compatible Container: Use a dedicated, compatible container with a tightly fitting

cap for storing 3-MPEA waste.[3][4] The container must be made of a material that will not

react with the chemical.

Proper Labeling: Clearly label the waste container with its contents, including the full

chemical name "3-Methoxyphenethylamine" and any other components in the mixture with

their approximate concentrations.[4] The label should also include appropriate hazard

warnings, such as the GHS corrosion pictogram.[1]

Step 3: Storage

Designated Area: Store the sealed waste container in a designated, cool, and well-ventilated

satellite accumulation area.[3]

Prevent Spills and Leaks: Ensure containers are kept tightly sealed to prevent the release of

fumes.[3] Utilize secondary containment to capture any potential spills.

Avoid Incompatibles: Store the container away from direct sunlight, heat sources, and

incompatible substances.[3]

Step 4: Professional Disposal
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Contact EHS or a Licensed Contractor: Arrange for the collection of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[3]

Record Keeping: Maintain records of waste disposal, including quantities, dates, and

methods, as required by regulations.[3]

Step 5: Empty Container Disposal

Triple Rinse: Empty containers that held 3-MPEA must be triple-rinsed with a suitable solvent

capable of removing the chemical residue.[6]

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous

chemical waste.[6]

Final Disposal: Once the empty container is properly decontaminated, deface the original

label. Depending on institutional policies, the cleaned container may then be disposed of as

regular waste.[6]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 3-
Methoxyphenethylamine, which are important for its safe handling and storage.
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Property Value Source

Chemical Formula C₉H₁₃NO [2]

Molecular Weight 151.21 g/mol [1][2]

Physical State Liquid [5]

Density 1.038 g/mL at 25 °C [1]

Boiling Point 118-119 °C at 6 mmHg [1]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1][5]

Hazard Class Skin Corrosion 1B [1][2]

Storage Class Code
8A - Combustible corrosive

hazardous materials
[1]

Disposal Workflow Diagram
The logical workflow for the proper disposal of 3-Methoxyphenethylamine is illustrated below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenethylamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/270229
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenethylamine
https://www.fishersci.com/store/msds?partNumber=AC302610050&productDescription=3-METHOXYPHENETHYLAMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/270229
https://www.sigmaaldrich.com/HK/zh/product/aldrich/270229
https://www.sigmaaldrich.com/HK/zh/product/aldrich/270229
https://www.fishersci.com/store/msds?partNumber=AC302610050&productDescription=3-METHOXYPHENETHYLAMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/270229
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenethylamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/270229
https://www.benchchem.com/product/b363911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 3-MPEA Waste Generated

1. Don Appropriate PPE
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(Keep away from acids, oxidizers)
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Container Full?

Spill OccursNo

5. Arrange Pickup via EHS or
Licensed Waste Contractor

Yes

End: Proper Disposal
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Collect Spill Waste
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Caption: Disposal workflow for 3-Methoxyphenethylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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